N,1,5-Trimethylpyrrolidine-2-carboxamide
Description
N,1,5-Trimethylpyrrolidine-2-carboxamide is a pyrrolidine-derived carboxamide with three methyl substituents at the nitrogen (N), 1-position, and 5-position of the pyrrolidine ring. This compound’s structure combines a carboxamide group with a methylated pyrrolidine scaffold, which may influence its physicochemical properties (e.g., solubility, lipophilicity) and biological interactions.
Properties
CAS No. |
126406-56-2 |
|---|---|
Molecular Formula |
C8H16N2O |
Molecular Weight |
156.23 g/mol |
IUPAC Name |
N,1,5-trimethylpyrrolidine-2-carboxamide |
InChI |
InChI=1S/C8H16N2O/c1-6-4-5-7(10(6)3)8(11)9-2/h6-7H,4-5H2,1-3H3,(H,9,11) |
InChI Key |
VWWUEERFPLIMBD-UHFFFAOYSA-N |
SMILES |
CC1CCC(N1C)C(=O)NC |
Canonical SMILES |
CC1CCC(N1C)C(=O)NC |
Synonyms |
2-Pyrrolidinecarboxamide,N,1,5-trimethyl-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The provided evidence focuses on 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide derivatives, which are structurally distinct from N,1,5-trimethylpyrrolidine-2-carboxamide. Below is a comparative analysis based on the available
Structural and Functional Differences
Physicochemical and Spectroscopic Data
For Compound 5h :
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